molecular formula C12H14N4O B7460353 N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide

Cat. No. B7460353
M. Wt: 230.27 g/mol
InChI Key: OLGBQFVDWJJWGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide, also known as AMPIA, is a synthetic compound that has been extensively studied for its potential applications in the field of scientific research. AMPIA belongs to the class of imidazole derivatives and has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide is not fully understood, but it is believed to act by modulating various signaling pathways in the body. N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to interact with various receptors such as the N-methyl-D-aspartate (NMDA) receptor, the gamma-aminobutyric acid (GABA) receptor, and the adenosine A1 receptor. By modulating these receptors, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can potentially regulate various physiological processes such as inflammation, pain, and oxidative stress.
Biochemical and Physiological Effects
N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can inhibit the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have antioxidant properties and can scavenge free radicals in the body. In vivo studies have shown that N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide can reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been extensively studied and has a well-established safety profile. However, there are also some limitations to using N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide in lab experiments. For example, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has a relatively short half-life, which can make it difficult to maintain consistent levels in the body. Additionally, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide. One potential area of research is the development of new drugs based on the structure of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide. By modifying the structure of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide, researchers may be able to develop more potent and selective compounds for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide and its effects on various signaling pathways in the body. Finally, there is a need for more in vivo studies to validate the potential therapeutic applications of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide in various disease models.

Synthesis Methods

The synthesis of N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide involves the reaction between 4-(aminomethyl)benzonitrile and imidazole-1-acetic acid. This reaction is typically carried out in the presence of a suitable solvent and a catalyst under controlled conditions. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been extensively studied for its potential applications in various scientific research fields such as neuroscience, pharmacology, and biochemistry. In neuroscience, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs. In biochemistry, N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide has been found to have antioxidant properties and can potentially be used in the development of new food additives and supplements.

properties

IUPAC Name

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N4O/c13-7-10-1-3-11(4-2-10)15-12(17)8-16-6-5-14-9-16/h1-6,9H,7-8,13H2,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLGBQFVDWJJWGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CN)NC(=O)CN2C=CN=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(aminomethyl)phenyl]-2-imidazol-1-ylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.